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Compound of Interest

3-Oxo0-3-(thiophen-3-
Compound Name:
yl)propanenitrile

Cat. No.: B1349826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Oxo-3-(thiophen-3-
yl)propanenitrile, a key building block in medicinal chemistry. This document outlines its
chemical and physical properties, safety information, a detailed experimental protocol for its
synthesis, and its potential role in biological signaling pathways.

Core Properties

3-Oxo0-3-(thiophen-3-yl)propanenitrile, identified by the CAS number 69879-30-7, is a
bifunctional molecule containing both a ketone and a nitrile group.[1][2][3] This unique structure
makes it a valuable intermediate in the synthesis of various heterocyclic compounds,
particularly in the development of novel therapeutics.

The key physicochemical properties of 3-Oxo0-3-(thiophen-3-yl)propanenitrile are
summarized in the table below. These properties are crucial for its handling, storage, and
application in chemical synthesis.
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Property Value Reference
CAS Number 69879-30-7 [1]
Molecular Formula C7HsNOS [1][3]
Molecular Weight 151.19 g/mol [1]
Appearance White to off-white solid [3]

Melting Point 91-93 °C [3]

Boiling Point 313.4 £ 22.0 °C (Predicted) [3]

Density 1.256 + 0.06 g/cm3 (Predicted) [3]

pKa 7.56 £ 0.10 (Predicted) [3]

This compound is also known by several other names in the literature and commercial
catalogs[3][4][5]:

3-0x0-3-(3-thienyl)propanenitrile

[3-Oxo-3-thiophenepropanenitrile

3-Thenoylacetonitrile

2-(thiophene-3-carbonyl)acetonitrile

3-cyanoacetyl thiophene

Safety and Handling

Proper handling of 3-Oxo-3-(thiophen-3-yl)propanenitrile is essential in a laboratory setting.
The compound is classified as an irritant.[3] Below is a summary of its GHS hazard information.
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Hazard Information Details Reference
Signal Word Warning [3]
GHS Pictogram GHSO07 [3]

H302 - Harmful if
swallowedH312 - Harmful in
contact with skinH315 -
Causes skin irritationH319 -
Hazard Statements ) [3]
Causes serious eye
irritationH332 - Harmful if
inhaledH335 - May cause

respiratory irritation

P261, P264, P270, P271,

P280, P301+P312,

P302+P352, P304+P340,
Precautionary Statements P305+P351+P338, P330, [3]

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

Storage Temperature 2-8°C [3]

Experimental Protocols

The synthesis of -ketonitriles such as 3-Oxo-3-(thiophen-3-yl)propanenitrile is typically
achieved through a Claisen condensation reaction. The following protocol describes a general
procedure involving the condensation of a thiophene-3-carboxylate ester with acetonitrile in the
presence of a strong base.

Materials:
o Methyl thiophene-3-carboxylate
e Anhydrous acetonitrile

e Sodium hydride (NaH), 60% dispersion in mineral olil
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCI), 1M solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, condenser, magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:

Preparation: A three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a
stream of dry nitrogen.

Reaction Setup: The flask is charged with sodium hydride (1.2 equivalents), which has been
previously washed with anhydrous hexane to remove the mineral oil. Anhydrous THF is
added to create a slurry.

Addition of Acetonitrile: Anhydrous acetonitrile (2.0 equivalents) is added dropwise to the
stirred slurry at 0°C (ice bath). The mixture is then allowed to warm to room temperature and
stirred for 30 minutes.

Addition of Ester: A solution of methyl thiophene-3-carboxylate (1.0 equivalent) in anhydrous
THF is added dropwise to the reaction mixture via the dropping funnel over a period of 30
minutes.

Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 4-6
hours, with the progress of the reaction monitored by thin-layer chromatography (TLC).

Quenching: After the reaction is complete, the mixture is cooled to 0°C, and the excess
sodium hydride is cautiously quenched by the slow addition of water.

Acidification and Extraction: The aqueous layer is acidified to pH 3-4 with 1M HCI. The
resulting mixture is then extracted three times with diethyl ether.
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» Washing and Drying: The combined organic extracts are washed with saturated sodium
bicarbonate solution and then with brine. The organic layer is dried over anhydrous
magnesium sulfate.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by column chromatography on silica gel or by recrystallization from an appropriate
solvent system (e.g., ethanol/water) to yield pure 3-Oxo0-3-(thiophen-3-yl)propanenitrile.
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Caption: Synthesis workflow for 3-Oxo-3-(thiophen-3-yl)propanenitrile.

Biological Significance and Signaling Pathways

While specific signaling pathways directly involving 3-Oxo-3-(thiophen-3-yl)propanenitrile are
not extensively documented, its utility as a precursor for pharmacologically active molecules is
recognized. For instance, it is used in the preparation of thiazolyl nicotinamides, which act as
adenosine A3 receptor modulators.[3] The adenosine A3 receptor is a G protein-coupled
receptor (GPCR) that plays a role in various physiological processes, including inflammation
and cardiac function.

Modulation of the A3 receptor can trigger downstream signaling cascades. The diagram below
illustrates a generalized signaling pathway for a Gai-coupled receptor like the adenosine A3
receptor.
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Caption: Generalized Gai-coupled receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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